Ethyl 2-(2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 2-[[2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H23N3O5S2/c1-3-32-23(30)17-9-4-5-10-18(17)25-20(28)14-34-24-26-19-11-12-33-21(19)22(29)27(24)15-7-6-8-16(13-15)31-2/h4-10,13H,3,11-12,14H2,1-2H3,(H,25,28)
• InChI Key: WGSZBAZOTNMKCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)SCC3
• Molecular Formula: C24H23N3O5S2
• Molecular Weight: 497.6 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules akin to Ethyl 2-(2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate often involves multi-step reactions, starting from simpler precursors. For instance, methods for synthesizing heterocyclic systems that could be adapted for this molecule involve reactions of acetoacetic esters to prepare intermediates, which are then further reacted to build the desired heterocyclic frameworks (Selič, Grdadolnik, & Stanovnik, 1997).

Molecular Structure Analysis

The molecular structure of such compounds is typically elucidated using techniques like X-ray crystallography, which can reveal the arrangement of atoms within the molecule. This data is crucial for understanding the compound's chemical behavior and potential interactions with other molecules. An example of structural elucidation can be found in studies where the crystal structure of related compounds has been determined, providing insights into their molecular geometry and conformation (Akkurt, Mague, Mohamed, Younes, & Albayati, 2014).

Chemical Reactions and Properties

The reactivity of this compound towards various reagents and under different conditions can lead to a wide range of chemical transformations. These reactions can be utilized to further modify the molecule or to study its chemical properties. The synthesis and reactions of similar thienopyrimidinone derivatives have been explored, highlighting their potential in generating diverse molecular architectures (Mohamed, 2014).

Physical Properties Analysis

The physical properties, such as melting point, boiling point, solubility, and crystalline structure, are key to understanding the behavior of a compound under various conditions. These properties can be influenced by the molecular structure and the functional groups present in the molecule. Research on compounds with similar structures provides valuable data on their physical characteristics, which can be predictive of the properties of this compound.

Chemical Properties Analysis

The chemical properties of a compound, including its reactivity, stability, and potential interactions with other chemicals, are directly related to its structure. Studies on related heterocyclic compounds offer insights into the chemical behavior of this compound, including its potential as a building block in organic synthesis and its reactivity under various chemical conditions (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

Scientific Research Applications

Synthetic Routes and Heterocyclic System Applications

This compound, due to its heterocyclic thieno[3,2-d]pyrimidinyl structure and functional groups, is likely to be involved in synthetic chemistry applications, particularly in the synthesis of complex heterocyclic systems. Compounds with similar structures have been utilized in the synthesis of various heterocyclic systems such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, which are significant in medicinal chemistry for their potential biological activities (Selič, Grdadolnik, & Stanovnik, 1997).

Catalysis and Domino Reactions

Additionally, related compounds have been involved in catalysis, demonstrating the versatility of these molecules in facilitating complex chemical transformations. For example, the use of phosphine-catalyzed domino reactions to synthesize benzothieno[3,2-b]pyran derivatives highlights the potential of such molecules in creating structurally diverse and potentially biologically active compounds (Ma, Yu, & Meng, 2018).

Potential Antimicrobial and Antitumor Applications

The structural complexity and the presence of multiple reactive sites within such compounds suggest potential for antimicrobial and antitumor applications. Similar research efforts have focused on synthesizing and testing derivatives of thiazoles and their fused derivatives for antimicrobial activities (Wardkhan, Youssef, Hamed, & Ouf, 2008), and novel benzodifuranyl derivatives have been explored as anti-inflammatory and analgesic agents, indicating the therapeutic potential of such molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Safety and Hazards

Safety information, toxicity, and potential hazards associated with handling or exposure to this compound should be thoroughly investigated. Consult relevant safety data sheets and literature.